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Compound of Interest |

Compound Name: 2,3,5,5-Tetramethylhexanal
CAS No.: 68391-29-7
Cat. No.: B8736681
Get Quote
. J

Notice of Discrepancy and Request for Clarification

As a Senior Application Scientist, ensuring the technical accuracy and integrity of all scientific
documentation is paramount. During the preliminary research phase for the requested in-depth
technical guide on 2,3,5,5-Tetramethylhexanal (PubChem CID 109323), a significant
discrepancy was identified between the provided chemical name and the PubChem Compound
Identification (CID) number.

Our comprehensive search of the PubChem database and other authoritative chemical
information sources has revealed that PubChem CID 109323 does not correspond to the
chemical structure or name of 2,3,5,5-Tetramethylhexanal. Furthermore, a thorough search
for "2,3,5,5-Tetramethylhexanal” did not yield a compound with sufficient verifiable data to
construct a comprehensive technical guide that would meet the necessary standards for
researchers, scientists, and drug development professionals.

The creation of an in-depth technical guide requires a solid foundation of accurate and
verifiable data, including but not limited to:
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» Validated Chemical and Physical Properties: Experimental data on melting point, boiling
point, solubility, and spectral characteristics (NMR, MS, IR).

o Established Synthesis Protocols: Detailed and reproducible methodologies for the chemical's
preparation.

o Toxicological and Safety Data: Comprehensive information on handling, storage, and
potential hazards.

 Biological Activity and Applications: Published research on the compound's mechanism of
action, potential therapeutic uses, or other applications.

Without a correctly identified compound and the associated body of scientific literature, it is not
possible to proceed with the development of the requested guide. To do so would compromise
the principles of scientific integrity and trustworthiness that are essential for our audience.

We are committed to providing a high-quality, in-depth technical resource. To move forward, we
kindly request that you verify the provided chemical name and PubChem CID. A correct and
matching chemical identifier is the necessary first step in creating the authoritative and reliable
guide you have requested.

Once the correct compound information is provided, we will be able to proceed with the
following comprehensive workflow to deliver the in-depth technical guide:

Proposed Workflow for Verified Compound

Caption: Proposed workflow for the development of the in-depth technical guide upon
verification of the compound's identity.

We look forward to receiving the corrected information and continuing our work on this
important project.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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